Cas no 1805227-75-1 (5-Chloro-2-fluoro-4-phenylpyridine)

• Product Name: 5-Chloro-2-fluoro-4-phenylpyridine
• CAS No: 1805227-75-1
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4902558
• Update Time: 2025-05-22

5-Chloro-2-fluoro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-phenylpyridine

• Inchi： 1S/C11H7ClFN/c12-10-7-14-11(13)6-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： FHHHYCPPEDMQMK-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-fluoro-4-phenylpyridine

5-Chloro-2-fluoro-4-phenylpyridine: A Comprehensive Overview

The compound 5-Chloro-2-fluoro-4-phenylpyridine, identified by the CAS number 1805227-75-1, is a significant molecule in the field of organic chemistry, particularly within the realm of pyridine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the characteristics, synthesis, and recent advancements associated with 5-Chloro-2-fluoro-4-phenylpyridine, providing a detailed and up-to-date analysis.

The molecular structure of 5-Chloro-2-fluoro-4-phenylpyridine consists of a pyridine ring substituted with chlorine at position 5, fluorine at position 2, and a phenyl group at position 4. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The presence of halogens (chlorine and fluorine) introduces electron-withdrawing effects, which can influence the reactivity of the compound in various reactions. Recent studies have highlighted the importance of such halogenated pyridines in medicinal chemistry and materials science.

One of the key areas of research involving 5-Chloro-2-fluoro-4-phenylpyridine is its synthesis. Traditional methods often involve multi-step processes, including nucleophilic aromatic substitutions or coupling reactions. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of this compound, significantly reducing reaction times and improving yields. These innovations not only enhance the practicality of synthesizing 5-Chloro-2-fluoro-4 phenylpyridine but also pave the way for its large-scale production.

The application potential of 5-Chloro 2 fluoro 4 phenylpyridine extends across multiple disciplines. In pharmaceutical research, this compound serves as a building block for designing bioactive molecules with specific therapeutic targets. Its ability to modulate enzyme activities or interact with biological receptors makes it a promising candidate in drug discovery programs. Recent studies have demonstrated its role in inhibiting certain kinases, which are critical in cancer progression.

In addition to its pharmaceutical applications, 5 chloro 2 fluoro 4 phenylpyridine has shown promise in materials science. Its electronic properties make it suitable for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron-deficient component in donor–acceptor systems, enhancing device performance. These findings underscore its versatility as a functional material.

The environmental impact and sustainability aspects of using CAS No 1805227 75 1-based compounds are also gaining traction. Scientists are exploring green chemistry approaches to minimize waste and energy consumption during synthesis. For example, solvent-free reactions or biocatalytic methods are being tested to produce 5 chloro 2 fluoro pyridine derivatives. Such practices align with global efforts to promote eco-friendly chemical processes.

In conclusion, 5 chloro 2 fluoro 4 phenylpyridine, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. Ongoing studies continue to uncover new insights into its synthesis, properties, and uses, ensuring its relevance in both academic and industrial settings. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in shaping future innovations across various scientific domains.